Cas no 870718-06-2 (2,4-Difluoro-3-formylphenylboronic acid)

2,4-Difluoro-3-formylphenylboronic acid structure
870718-06-2 structure
Product Name:2,4-Difluoro-3-formylphenylboronic acid
CAS No:870718-06-2
MF:C7H5BF2O3
MW:185.920609235764
MDL:MFCD04974116
CID:719161
PubChem ID:24881692
Update Time:2024-10-26

2,4-Difluoro-3-formylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2,4-Difluoro-3-formylphenyl)boronic acid
    • 2,4-Difluoro-3-formylphenylboronic acid
    • Boronic acid,B-(2,4-difluoro-3-formylphenyl)-
    • B-(2,4-Difluoro-3-formylphenyl)boronic acid (ACI)
    • Boronic acid, (2,4-difluoro-3-formylphenyl)- (9CI)
    • 2,4-Difluoro-3-formylbenzeneboronic acid
    • AB21497
    • J-519631
    • AKOS015854362
    • SCHEMBL1786706
    • SY317175
    • DTXSID70391098
    • D70601
    • EN300-7382450
    • 2,4-difluoro-3-formyl-phenylboronic acid
    • (2,4-difluoro-3-formyl-phenyl)boronic Acid
    • MFCD04974116
    • 2,4-DIFLUORO-3-FORMYLPHENYL-BORONIC ACID
    • PVAWONNALJEQJH-UHFFFAOYSA-N
    • BS-17756
    • B-(2,4-Difluoro-3-formylphenyl)boronic acid
    • CS-0157872
    • 870718-06-2
    • BP-11429
    • (2,4-Difluoro-3-formylphenyl)boronicacid
    • MDL： MFCD04974116
    • Inchi： 1S/C7H5BF2O3/c9-6-2-1-5(8(12)13)7(10)4(6)3-11/h1-3,12-13H
    • InChI Key： PVAWONNALJEQJH-UHFFFAOYSA-N
    • SMILES： O=CC1C(F)=C(B(O)O)C=CC=1F

Computed Properties

  • Exact Mass: 186.03000
  • Monoisotopic Mass: 186.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2

Experimental Properties

  • Density: 1.42
  • Melting Point: 206-210 °C (lit.)
  • Boiling Point: 332.5°C at 760 mmHg
  • Flash Point: 154.9°C
  • Refractive Index: 1.503
  • PSA: 57.53000
  • LogP: -0.54290

2,4-Difluoro-3-formylphenylboronic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22

2,4-Difluoro-3-formylphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2,4-Difluoro-3-formylphenylboronic acid Pricemore >>

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2,4-Difluoro-3-formylphenylboronic acid Production Method

Production Method 1

1190988-98-7 1190988-98-7
870718-06-2 870718-06-2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  30 min, -75 °C
1.2 30 min, -75 °C
1.3 Reagents: Sulfuric acid Solvents: Water
Reference
Functionalization of Dihalophenylboronic Acids by Deprotonation of Their N-Butyldiethanolamine Esters
Durka, Krzysztof; et al, European Journal of Organic Chemistry, 2009, (25), 4325-4332

Production Method 2

144025-03-6 144025-03-6
102-79-4 102-79-4
870718-06-2 870718-06-2
Reaction Conditions
1.1 Reagents: Sulfuric acid magnesium salt (1:1) Solvents: Acetone ;  1 h, 35 °C
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  30 min, -75 °C
2.2 30 min, -75 °C
2.3 Reagents: Sulfuric acid Solvents: Water
Reference
Functionalization of Dihalophenylboronic Acids by Deprotonation of Their N-Butyldiethanolamine Esters
Durka, Krzysztof; et al, European Journal of Organic Chemistry, 2009, (25), 4325-4332

2,4-Difluoro-3-formylphenylboronic acid Raw materials

2,4-Difluoro-3-formylphenylboronic acid Preparation Products

2,4-Difluoro-3-formylphenylboronic acid Related Literature

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